molecular formula C7H11NO B8787994 7-Oxoheptanenitrile CAS No. 18214-15-8

7-Oxoheptanenitrile

Cat. No. B8787994
CAS RN: 18214-15-8
M. Wt: 125.17 g/mol
InChI Key: SMNFKQSLBIZTHH-UHFFFAOYSA-N
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Description

7-Oxoheptanenitrile is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Oxoheptanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Oxoheptanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

18214-15-8

Product Name

7-Oxoheptanenitrile

Molecular Formula

C7H11NO

Molecular Weight

125.17 g/mol

IUPAC Name

7-oxoheptanenitrile

InChI

InChI=1S/C7H11NO/c8-6-4-2-1-3-5-7-9/h7H,1-5H2

InChI Key

SMNFKQSLBIZTHH-UHFFFAOYSA-N

Canonical SMILES

C(CCC=O)CCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-bromoheptanenitrile and trimethylamine oxide were processed using the method described in Example 137A to afford the title compound. MS (ESI+) m/z 143 (M+NH4)+.
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